Cas no 2169137-17-9 (9,9-difluoro-2-propyl-1-oxa-5-azaspiro5.5undecane)
9,9-difluoro-2-propyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 2169137-17-9
- 9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane
- EN300-1279363
- 9,9-difluoro-2-propyl-1-oxa-5-azaspiro5.5undecane
-
- Inchi: 1S/C12H21F2NO/c1-2-3-10-4-9-15-12(16-10)7-5-11(13,14)6-8-12/h10,15H,2-9H2,1H3
- InChI Key: KUORGHCTVBDSAC-UHFFFAOYSA-N
- SMILES: FC1(CCC2(CC1)NCCC(CCC)O2)F
Computed Properties
- Exact Mass: 233.15912062g/mol
- Monoisotopic Mass: 233.15912062g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 21.3Ų
9,9-difluoro-2-propyl-1-oxa-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279363-1.0g |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2169137-17-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1279363-50mg |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2169137-17-9 | 50mg |
$1188.0 | 2023-10-01 | ||
| Enamine | EN300-1279363-100mg |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2169137-17-9 | 100mg |
$1244.0 | 2023-10-01 | ||
| Enamine | EN300-1279363-250mg |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2169137-17-9 | 250mg |
$1300.0 | 2023-10-01 | ||
| Enamine | EN300-1279363-500mg |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2169137-17-9 | 500mg |
$1357.0 | 2023-10-01 | ||
| Enamine | EN300-1279363-1000mg |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2169137-17-9 | 1000mg |
$1414.0 | 2023-10-01 | ||
| Enamine | EN300-1279363-2500mg |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2169137-17-9 | 2500mg |
$2771.0 | 2023-10-01 | ||
| Enamine | EN300-1279363-5000mg |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2169137-17-9 | 5000mg |
$4102.0 | 2023-10-01 | ||
| Enamine | EN300-1279363-10000mg |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane |
2169137-17-9 | 10000mg |
$6082.0 | 2023-10-01 |
9,9-difluoro-2-propyl-1-oxa-5-azaspiro5.5undecane Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 9,9-difluoro-2-propyl-1-oxa-5-azaspiro5.5undecane
9,9-Difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2169137-17-9): A Versatile Spirocyclic Compound for Modern Applications
The 9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2169137-17-9) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This structurally complex molecule features a difluorinated spiro core, which enhances its stability and bioavailability, making it a valuable building block for drug discovery and advanced material design.
One of the most intriguing aspects of 9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane is its potential application in central nervous system (CNS) drug development. The spirocyclic structure mimics natural alkaloids, allowing for improved blood-brain barrier penetration—a key challenge in treating neurological disorders. Researchers are particularly interested in how the difluoro substitution affects the molecule's pharmacokinetic properties compared to non-fluorinated analogs.
In the field of medicinal chemistry, this compound serves as a privileged scaffold for designing novel G protein-coupled receptor (GPCR) modulators. The 1-oxa-5-aza moiety provides hydrogen bond acceptors that are crucial for target binding, while the propyl side chain offers opportunities for structural optimization. Recent studies suggest potential applications in developing treatments for chronic pain, inflammation, and metabolic disorders.
The 9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane also shows promise in agrochemical research. Its structural features make it an interesting candidate for developing new-generation crop protection agents with improved environmental profiles. The fluorine atoms enhance binding to biological targets while potentially reducing application rates, aligning with the growing demand for sustainable agriculture solutions.
From a synthetic chemistry perspective, the preparation of 9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane presents interesting challenges. The spiro center formation requires careful control of stereochemistry, and the difluoro introduction demands specialized fluorination techniques. These synthetic hurdles have spurred the development of novel catalytic methods that benefit the broader field of organofluorine chemistry.
The compound's physical properties are noteworthy for material scientists. The spirocyclic framework imparts rigidity, while the oxygen and nitrogen heteroatoms offer coordination sites for metal ions. This combination makes 9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane a potential candidate for designing advanced functional materials, including liquid crystals or metal-organic frameworks (MOFs) with tailored properties.
In the context of green chemistry, researchers are investigating more sustainable routes to produce 9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane. Recent advances in electrochemical fluorination and flow chemistry have shown promise for reducing the environmental impact of its synthesis. These developments align with the pharmaceutical industry's push toward greener manufacturing processes.
The commercial availability of 9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2169137-17-9) has expanded in recent years, reflecting growing demand from both academic researchers and industrial R&D teams. Suppliers now offer various quantities, from milligram-scale for initial screening to kilogram quantities for process development, supporting its adoption across multiple research areas.
Looking forward, the unique structural features of 9,9-difluoro-2-propyl-1-oxa-5-azaspiro[5.5]undecane position it as a valuable tool for addressing current challenges in drug discovery and material science. Its combination of fluorine substitution, spirocyclic geometry, and heteroatom incorporation creates multiple opportunities for innovation across chemical disciplines. As synthetic methods improve and biological investigations continue, this compound will likely play an increasingly important role in developing next-generation therapeutic agents and functional materials.
2169137-17-9 (9,9-difluoro-2-propyl-1-oxa-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)